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Compound of Interest

Compound Name: Diethyl 2-bromo-2-methylmalonate

Cat. No.: B146579 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Diethyl 2-bromo-2-methylmalonate, a corrosive and lachrymatory

chemical. Adherence to these procedures is critical for minimizing risk and ensuring the

integrity of your research.

Hazard Overview: Diethyl 2-bromo-2-methylmalonate is classified as a corrosive liquid that

can cause severe skin burns and eye damage.[1] It is also harmful if inhaled, swallowed, or in

contact with skin.[2] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Diethyl 2-bromo-2-methylmalonate. This equipment should be readily available and

inspected before each use.
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles that meet ANSI Z.87.1

standards are required.[3] A face shield should

be worn over goggles when there is a risk of

splashing.[4]

Hand Protection

Chemical-resistant gloves, such as neoprene or

Silver Shield® gloves, are necessary.[5]

Disposable nitrile gloves may provide short-term

protection but should be changed immediately

upon contact.[6]

Body Protection

A chemical-resistant lab coat or apron should be

worn.[3][7] For larger quantities or in case of a

significant spill, a Tychem® 2000 or 10000

coverall is recommended.[5]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

[8] If exposure limits are exceeded, a

NIOSH/MSHA-approved respirator with an

appropriate cartridge (e.g., type ABEK

(EN14387)) is required.[8]

Handling and Storage Procedures
Handling:

Always handle Diethyl 2-bromo-2-methylmalonate inside a certified chemical fume hood to

avoid inhalation of vapors.[1][8]

Avoid all personal contact with the substance.[7]

Do not eat, drink, or smoke in the laboratory.[8]

Wash hands thoroughly after handling.[8]

Ensure that an eyewash station and safety shower are readily accessible.[8]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][8]

Keep away from incompatible materials such as acids, bases, and reducing agents.[8]

Store in a designated corrosives area.[1]

Emergency and Disposal Plans
Spill Response:

Minor Spills: Absorb with inert material (e.g., sand, vermiculite) and place in a suitable,

closed container for disposal.[8]

Major Spills: Evacuate the area and alert emergency responders.[7] Wear appropriate PPE,

including respiratory protection, before attempting to clean up.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[8][9]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek immediate medical attention.[8][9]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8][9]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[7] This material

and its container must be disposed of as hazardous waste.[7] Do not empty into drains.[8]

Workflow for Safe Handling
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The following diagram illustrates the standard operating procedure for handling Diethyl 2-
bromo-2-methylmalonate from preparation to disposal.

Safe Handling Workflow for Diethyl 2-bromo-2-methylmalonate
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Click to download full resolution via product page

Caption: Workflow for handling Diethyl 2-bromo-2-methylmalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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